Cas no 132-64-9 (Dibenzofuran)

Dibenzofuran is a heterocyclic organic compound consisting of two benzene rings fused to a central furan ring (C12H8O). It is a stable, aromatic compound widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers. Its rigid, planar structure contributes to high thermal and chemical stability, making it valuable in high-performance material applications. Dibenzofuran also serves as a precursor in the production of dyes, resins, and flame retardants. Due to its low reactivity under standard conditions, it is a reliable building block in organic synthesis. Its well-characterized properties ensure consistent performance in industrial and research applications.

Dibenzofuran structure

Product Name:Dibenzofuran

CAS No:132-64-9

MF:C₁₂H₈O

MW:168.191323280334

MDL:MFCD00004968

CID:36286

PubChem ID:568

Update Time:2025-06-07

Dibenzofuran Chemical and Physical Properties

Names and Identifiers

- Dibenzo[b,d]furan
- Diphenylene oxide
- Dibenzo[b,d]furan (purity)
- Industry fluorene oxide
- Dibenzofuran
- Dibenzofuran solution
- biphenylene oxide
- Biphenylenoxid
- DBF
- DIBENZOFURON
- Dibenzofurane
- Dibenzofuran 1
- Dibenzofuran 98%
- Dibenzofurans
- 2,2'-Biphenylene oxide
- 2,2'-Biphenylylene oxide
- Dibenzo(b,d)furan
- Dibenzol(b,d)furan
- [1,1'-Biphenyl]-2,2'-diyl oxide
- (1,1'-Biphenyl)-2,2'-diyl oxide
- TXCDCPKCNAJMEE-UHFFFAOYSA-N
- 8U54U639VI
- DSSTox_CID_1993
- DSSTox_RID_76446
- DSSTox_GSID_21993
- NCGC00164102-03
- Q419513
- EINECS 205-071-3
- CHEBI:28145
- 1IT
- DIBENZOFURAN [HSDB]
- NS00010742
- Dibenzofuran, analytical standard
- Tox21_202116
- NSC1245
- DIBENZOFURAN [MI]
- bmse000548
- 132-64-9
- HSDB 2163
- DTXCID801993
- NSC 1245
- NCGC00164102-02
- CHEMBL277497
- MFCD00004968
- NCGC00164102-01
- NCGC00259665-01
- AC-19766
- UNII-8U54U639VI
- AKOS000120971
- dibenzo[bd]furan
- Dibenzofuran, 98%
- 8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaene
- CAS-132-64-9
- CS-W017802
- Q-101160
- InChI=1/C12H8O/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-8
- [1,2'-diyl oxide
- DIBENZO (b,d) FURAN (purity)
- Z57127512
- NSC-1245
- AI3-00039
- Tox21_300052
- DTXSID2021993
- Dibenzo[b,d]furan, BCR(R) certified Reference Material
- PS-5378
- EN300-18022
- 8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene
- NCGC00254221-01
- C07729
- HY-W017086
- SCHEMBL8207
- BDBM50408362
- D0147
- FT-0624634
- CCRIS 1436
- Dibenzofuran-D8
- 2,2'Biphenylene oxide
- Dibenzofuran D8 10 mug/mL in Cyclohexane
- (1,1'Biphenyl)2,2'diyl oxide
- DB-042123
- STL185574
- 2,2'Biphenylylene oxide
- doi:10.14272/TXCDCPKCNAJMEE-UHFFFAOYSA-N.1
- MDL： MFCD00004968
- Inchi： 1S/C12H8O/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-8H
- InChI Key： TXCDCPKCNAJMEE-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C2C=CC=CC1=2
- BRN： 121100

Computed Properties

Exact Mass: 168.05800
Monoisotopic Mass: 168.057515
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 13.1
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: White or light yellow crystals.
Density: 1,3 g/cm3
Melting Point: 82.0 to 85.0 deg-C
Boiling Point: 154-155 °C/20 mmHg(lit.)
Flash Point: Fahrenheit: 266 ° f
Celsius: 130 ° c
Refractive Index: 1.6480
Solubility: Insoluble in wate(<1 mg/mL). Soluble in nonpolar organic solvents.
Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
PSA: 13.14000
LogP: 3.58600
Solubility: Insoluble in water, soluble in ethanol, acetone, benzene. Soluble in ether.

Dibenzofuran Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302,H411
Warning Statement： P273
Hazardous Material transportation number：UN3077
WGK Germany：3
Hazard Category Code： 22-51/53
Safety Instruction： S22-S24/25-S61-S29-S45-S36/37-S16-S7-S7/9-S23-S53
RTECS：HP4430000
Hazardous Material Identification：
Packing Group：III
Hazard Level：9
Safety Term：9
Packing Group：III
Risk Phrases：R51/53
HazardClass：9
PackingGroup：III
TSCA：Yes
Storage Condition：Sealed in dry,Room Temperature(BD0973)

Dibenzofuran Customs Data

HS CODE：29329995
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dibenzofuran Pricemore >>

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Dibenzofuran Production Method

Dibenzofuran Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:132-64-9)氧芴

Order Number:LE1635666;LE12150

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:30

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:132-64-9)Dibenzofuran

Order Number:1635666

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

Dibenzofuran Related Literature

1. Insights into the Morita–Baylis–Hillman reaction of isomeric dibenzofuran carbaldehydes: a theoretical and mass spectral study

Thirumal Yempala,Vijay Darshan Davalgar,Gaddamanugu Gayatri,Prabhakar Sripadi,Srinivas Kantevari RSC Adv. 2015 5 99133
2. Dibenzo[b,d]furan and dibenzo[b,d]thiophene molecular dimers as hole blocking materials for high-efficiency and long-lived blue phosphorescent organic light-emitting diodes

Seokhoon Jang,Kyung Hyung Lee,Jun Yeob Lee,Youngu Lee J. Mater. Chem. C 2019 7 9599
3. Correlation of the molecular structure of host materials with lifetime and efficiency of blue phosphorescent organic light-emitting diodes

Ji Won Yang,Jun Yeob Lee Phys. Chem. Chem. Phys. 2015 17 24468
4. Dibenzofuran/dibenzothiophene as the secondary electron-donors for highly efficient blue thermally activated delayed fluorescence emitters

Wen-Wen Tao,Kai Wang,Jia-Xiong Chen,Yi-Zhong Shi,Wei Liu,Cai-Jun Zheng,Yan-Qing Li,Jia Yu,Xue-Mei Ou,Xiao-Hong Zhang J. Mater. Chem. C 2019 7 4475
5. Double functionalization of 2-amino-2′-hydroxy-1,1′-biaryls: synthesis of 4-nitro-dibenzofurans and benzofuro-indoles

Amit Kumar,Moh. Sattar,Ajay Verma,Ankit Dara,Sangit Kumar RSC Adv. 2015 5 44728

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